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Compound of Interest

Compound Name: Carabrolactone A

Cat. No.: B15592699 Get Quote

As of the latest available scientific literature, a total synthesis for the natural product

Carabrolactone A has not yet been reported. This sesquiterpene lactone, isolated from plants

of the Carpesium genus (family Asteraceae), remains a target for synthetic chemists. While its

structure has been elucidated and preliminary biological activities have been explored, a

documented synthetic route from commercially available starting materials is not present in

published scientific literature.

Carabrolactone A, with the molecular formula C₁₅H₂₂O₅, possesses a complex,

stereochemically rich structure that presents a significant synthetic challenge. The absence of a

published total synthesis means that detailed experimental protocols, quantitative data on

reaction yields, and established signaling pathways related to its synthetic production are

unavailable.

For researchers, scientists, and drug development professionals interested in Carabrolactone
A, the current focus in the scientific community remains on its isolation from natural sources

and the characterization of its biological properties. The development of a total synthesis would

be a significant achievement in the field of organic chemistry, enabling further investigation of

its therapeutic potential and the synthesis of analogues for structure-activity relationship

studies.

Future Outlook and Potential Synthetic Strategies
While a specific methodology for Carabrolactone A is not available, the synthesis of other

complex sesquiterpene lactones can provide insights into potential strategies that could be
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adapted for its construction. Key challenges in a future synthesis would likely include:

Stereoselective construction of the core ring system: The fused ring system of

Carabrolactone A contains multiple stereocenters that would need to be installed with high

precision.

Installation of the lactone and epoxide functionalities: The synthesis would require methods

for the regio- and stereoselective introduction of the γ-lactone and the two epoxide rings.

Development of a convergent synthetic route: An efficient synthesis would likely involve the

preparation of key fragments that are later coupled to assemble the final molecule.

The logical workflow for a hypothetical total synthesis of Carabrolactone A is presented below.

This diagram illustrates a generalized approach that a synthetic chemist might consider.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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